7-Chloro-2-(1-methyl-1H-imidazol-4-yl)thieno[3,2-b]pyridine

• Molecular Formula: C11H8ClN3S
• Molecular Weight: 249.72 g/mol
• IUPAC Name: 7-chloro-2-(1-methylimidazol-4-yl)thieno[3,2-b]pyridine
• InChI: InChI=1S/C11H8ClN3S/c1-15-5-9(14-6-15)10-4-8-11(16-10)7(12)2-3-13-8/h2-6H,1H3
• InChI Key: ITJMIPPUFHLSIW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C2=CC3=NC=CC(=C3S2)Cl

Description

7-Chloro-2-(1-methyl-1H-imidazol-4-yl)thieno[3,2-b]pyridine is a useful research compound. Its molecular formula is C11H8ClN3S and its molecular weight is 249.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the procedure described for compound 7 (example 2, step 3) but substituting 2-bromo-1-methyl-1H-imidazole for 4-bromo-1-methyl-1H-imidazole [a) Begtrup, M.; Larsen, P.; Acta Chem. Scand. 44, 10; 1990; 1050-1057. b) Begtrup, M.; Bull. Soc. Chim. Belg.; 97; 8-9; 1988; 573-598. c) Begtrup, M.; Larsen, P.; Chem. Pharm. Bull. 42, 9; 1994; 1784-1790.], title compound 10 was obtained as an off-white solid (29% yield). MS (m/z): 250.1 (M+H).

Synthesis routes and methods II

Procedure details

Starting from the compound 98 (scheme 19), following the procedure described above for the synthesis of compound 10 (scheme 2, step 2, example 12) but replacing 2-bromothiazole with 4-bromo-1-methyl-1H-imidazole, title compound 224 was obtained in 29% yield. MS (m/z): 250.1 (100%), 252.1 (37%) (M+1).